({[(Oxolan-2-yl)methyl]amino}methylene)bis(phosphonic acid)

• CAS No.: 126104-92-5
• Molecular Formula: C6H15NO7P2
• Molecular Weight: 275.13 g/mol
• IUPAC Name: [(oxolan-2-ylmethylamino)-phosphonomethyl]phosphonic acid
• InChI: InChI=1S/C6H15NO7P2/c8-15(9,10)6(16(11,12)13)7-4-5-2-1-3-14-5/h5-7H,1-4H2,(H2,8,9,10)(H2,11,12,13)
• InChI Key: VGQJHYWSFMLJCW-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)CNC(P(=O)(O)O)P(=O)(O)O

Description

({[(Oxolan-2-yl)methyl]amino}methylene)bis(phosphonic acid): is a complex organic compound that features a unique structure combining an oxolane ring, an amino group, and bis(phosphonic acid) moieties

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of ({[(Oxolan-2-yl)methyl]amino}methylene)bis(phosphonic acid) typically involves multiple steps, starting with the preparation of the oxolane ring, followed by the introduction of the amino group and the bis(phosphonic acid) moieties. The reaction conditions often require precise control of temperature, pH, and the use of specific catalysts to ensure the desired product is obtained with high yield and purity.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs. This could include the use of continuous flow reactors, advanced purification techniques, and stringent quality control measures to ensure consistency and safety of the final product.

Chemical Reactions Analysis

Types of Reactions

({[(Oxolan-2-yl)methyl]amino}methylene)bis(phosphonic acid): can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form different oxidation products.

Reduction: Reduction reactions can modify the functional groups within the molecule.

Substitution: The amino and phosphonic acid groups can participate in substitution reactions, leading to the formation of new derivatives.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles for substitution reactions. The reaction conditions, such as temperature, solvent, and pH, are carefully controlled to achieve the desired outcomes.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield different phosphonic acid derivatives, while substitution reactions can produce a variety of amino-phosphonic acid compounds.

Scientific Research Applications

({[(Oxolan-2-yl)methyl]amino}methylene)bis(phosphonic acid): has a wide range of applications in scientific research:

Chemistry: It is used as a building block for synthesizing complex molecules and studying reaction mechanisms.

Biology: The compound is investigated for its potential biological activities, including enzyme inhibition and interaction with biomolecules.

Medicine: Research explores its potential as a therapeutic agent, particularly in the treatment of diseases involving abnormal bone metabolism.

Industry: It is used in the development of advanced materials, such as polymers and coatings, due to its unique chemical properties.

Mechanism of Action

The mechanism by which ({[(Oxolan-2-yl)methyl]amino}methylene)bis(phosphonic acid) exerts its effects involves its interaction with specific molecular targets and pathways. For example, in biological systems, it may inhibit certain enzymes by binding to their active sites, thereby affecting metabolic processes. The compound’s phosphonic acid groups can also chelate metal ions, influencing various biochemical pathways.

Comparison with Similar Compounds

Similar Compounds

Similar compounds include other bis(phosphonic acid) derivatives and amino-phosphonic acids, such as:

• Ethylenediaminetetra(methylenephosphonic acid)
• Nitrilotris(methylenephosphonic acid)
• Aminotris(methylenephosphonic acid)

Uniqueness

What sets ({[(Oxolan-2-yl)methyl]amino}methylene)bis(phosphonic acid) apart is its unique combination of an oxolane ring with amino and bis(phosphonic acid) groups. This structure imparts distinct chemical properties, such as enhanced stability and specific reactivity, making it valuable for specialized applications in various fields.